Cas no 2680786-06-3 (benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate)

• Product Name: benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate
• CAS No: 2680786-06-3
• MF: C₁₈H₁₉BrF₃N₃O₂
• MW: 446.261574029922
• CID: 5624330
• PubChem ID: 165936558
• Update Time: 2025-05-27

benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680786-06-3
• benzyl N-{4-bromo-1-[4-(trifluoromethyl)cyclohexyl]-1H-pyrazol-5-yl}carbamate
• EN300-28304372
• benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate

• Inchi： 1S/C18H19BrF3N3O2/c19-15-10-23-25(14-8-6-13(7-9-14)18(20,21)22)16(15)24-17(26)27-11-12-4-2-1-3-5-12/h1-5,10,13-14H,6-9,11H2,(H,24,26)
• InChI Key： ICQKJYMBOBDIFV-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1NC(=O)OCC1C=CC=CC=1)C1CCC(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 445.06127g/mol
• Monoisotopic Mass: 445.06127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate

Research Briefing on Benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate (CAS: 2680786-06-3)

In recent years, the compound benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate (CAS: 2680786-06-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a brominated pyrazole core and a trifluoromethyl-substituted cyclohexyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate involves a multi-step process, with key intermediates being carefully characterized to ensure purity and yield. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structure and identity of the compound. Researchers have optimized the synthetic route to improve scalability and efficiency, addressing challenges related to the reactivity of the brominated pyrazole moiety and the steric hindrance introduced by the trifluoromethyl group.

Pharmacological evaluations of this compound have revealed its potential as an inhibitor of specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, such as kinases and proteases, with high selectivity and potency. These findings suggest that benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate could serve as a lead compound for the development of novel anti-inflammatory or anti-cancer agents.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to elucidate its binding interactions with target proteins. These computational studies, complemented by X-ray crystallography data, have provided insights into the structural determinants of its activity. Such detailed understanding is crucial for the rational design of derivatives with enhanced efficacy and reduced off-target effects.

In conclusion, benzyl N-{4-bromo-1-4-(trifluoromethyl)cyclohexyl-1H-pyrazol-5-yl}carbamate represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting disease-relevant pathways. Ongoing research aims to explore its therapeutic applications further, optimize its pharmacokinetic properties, and advance it toward preclinical development. The compound's unique chemical features and biological activity underscore its value as a subject of continued investigation in the chemical biology and pharmaceutical sciences.